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molecular formula C11H12N2O5 B1368214 5-(Morpholin-4-yl)-2-nitrobenzoic acid CAS No. 153437-51-5

5-(Morpholin-4-yl)-2-nitrobenzoic acid

Cat. No. B1368214
CAS RN: 153437-51-5
M. Wt: 252.22 g/mol
InChI Key: YLZSNFZNVCUXMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08071601B2

Procedure details

The mixture of 5 g of 2-nitro-5-chlorobenzoic acid and 15 mL of morpholine is stirred at 120° C. for 6 hours. To the reaction mixture 150 mL of ethyl acetate is added. The precipitated yellow crystalline material is filtered off, dissolved in 15 mL of water. The pH of the mixture is adjusted to 6 with acetic acid. The precipitated material is filtered off, washed with water and dried, to obtain 4.2 g of the title compound. Mp.: 172° C.
Name
2-nitro-5-chlorobenzoic acid
Quantity
5 g
Type
reactant
Reaction Step One
Name
morpholine
Quantity
15 mL
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:12]=[CH:11][C:10](Cl)=[CH:9][C:5]=1[C:6]([OH:8])=[O:7])([O-:3])=[O:2].[NH:14]1[CH2:19][CH2:18][O:17][CH2:16][CH2:15]1>C(OCC)(=O)C>[N+:1]([C:4]1[CH:12]=[CH:11][C:10]([N:14]2[CH2:19][CH2:18][O:17][CH2:16][CH2:15]2)=[CH:9][C:5]=1[C:6]([OH:8])=[O:7])([O-:3])=[O:2]

Inputs

Step One
Name
2-nitro-5-chlorobenzoic acid
Quantity
5 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C(=O)O)C=C(C=C1)Cl
Name
morpholine
Quantity
15 mL
Type
reactant
Smiles
N1CCOCC1
Step Two
Name
ethyl acetate
Quantity
150 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
is stirred at 120° C. for 6 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The precipitated yellow crystalline material is filtered off
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in 15 mL of water
FILTRATION
Type
FILTRATION
Details
The precipitated material is filtered off
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 6 h
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C1=C(C(=O)O)C=C(C=C1)N1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 4.2 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.